2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H10FN3O3S/c16-10-3-1-9(2-4-10)7-14(20)18-15-17-12-6-5-11(19(21)22)8-13(12)23-15/h1-6,8H,7H2,(H,17,18,20)
• InChI Key: KILJLUNAKMOWSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C15H10FN3O3S
• Molecular Weight: 331.3 g/mol

Description

2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its unique properties. It is a member of the benzothiazole family and has been studied for its potential applications in various fields, including medicine and material science. In

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide involves the inhibition of certain enzymes and proteins. In cancer cells, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This leads to the accumulation of DNA damage and eventually cell death. In bacteria, it has been shown to inhibit the activity of certain enzymes involved in cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In cancer cells, it induces apoptosis, a process of programmed cell death. It also inhibits the proliferation of cancer cells and reduces tumor growth. In bacteria, it inhibits cell wall synthesis, leading to cell death. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide in lab experiments is its unique properties, which make it a promising candidate for various applications. Its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one limitation is that its mechanism of action is not fully understood, and further studies are needed to elucidate its effects on different cell types and organisms.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide. In medicine, it can be further studied for its potential use as an anticancer and antimicrobial agent. Its unique properties make it a promising candidate for drug development. In material science, it can be further studied for its potential use in organic electronics and optoelectronics. Its electronic and optical properties make it a promising candidate for the development of new technologies. Further studies are needed to fully understand its mechanism of action and its effects on different cell types and organisms.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide involves several steps. The first step is the preparation of 2-aminobenzothiazole, which is then reacted with 4-fluoroaniline to produce 2-(4-fluorophenyl)benzothiazole. The final step involves the reaction of 2-(4-fluorophenyl)benzothiazole with ethyl chloroacetate and sodium ethoxide to obtain this compound.

Scientific Research Applications

2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide has been studied for its potential applications in various fields. In medicine, it has been investigated for its anticancer properties. Studies have shown that this compound can induce cell death in cancer cells by inhibiting the activity of certain enzymes and proteins. It has also been studied for its potential use as an antimicrobial agent. In material science, it has been investigated for its potential use in organic electronics and optoelectronics due to its unique electronic and optical properties.